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Compound of Interest

Compound Name: Redta

CAS No.: 62201-26-7

Cat. No.: B1230212

Get Quote

This whitepaper details the discovery and development history of Redta, a novel therapeutic

agent. It is intended for researchers, scientists, and drug development professionals, providing

a comprehensive overview of the core preclinical and early clinical data.

Executive Summary
Redta is a first-in-class small molecule inhibitor of Redox-sensitive Kinase 1 (RSK1), a key

enzyme implicated in the pathogenesis of fibrotic diseases. By selectively targeting the ATP-

binding site of activated RSK1 in a redox-dependent manner, Redta effectively attenuates the

downstream signaling cascade that leads to excessive extracellular matrix deposition. This

document outlines the discovery of Redta, its mechanism of action, and a summary of its

preclinical and Phase I clinical development.

Discovery and Rationale
The discovery of Redta originated from a high-throughput screening campaign aimed at

identifying inhibitors of kinases involved in cellular stress responses. Initial hits were optimized

through a structure-activity relationship (SAR) program, leading to the identification of Redta as

a potent and selective inhibitor of RSK1. The rationale for targeting RSK1 was based on its
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known role in mediating pro-fibrotic signaling pathways in response to oxidative stress, a

common feature of many fibrotic conditions.

Preclinical Development
In Vitro Pharmacology
Redta demonstrated potent and selective inhibition of RSK1 in various in vitro assays. The key

pharmacological parameters are summarized in the table below.

Assay Type Parameter Value

Enzymatic Assay IC50 15 nM

Cell-based Assay EC50 150 nM

Kinase Selectivity Panel S-score (10) 0.02

hERG Channel Assay IC50 > 30 µM

In Vivo Efficacy
The efficacy of Redta was evaluated in a bleomycin-induced pulmonary fibrosis mouse model.

Treatment with Redta resulted in a significant reduction in lung collagen content and improved

lung function.

Animal Model Treatment Group
Lung Collagen (µ
g/lung )

Ashcroft Score

Bleomycin-induced

Pulmonary Fibrosis

(Mouse)

Vehicle 350 ± 25 6.5 ± 0.8

Redta (10 mg/kg) 180 ± 15 3.2 ± 0.5

Redta (30 mg/kg) 120 ± 10 2.1 ± 0.4

Pharmacokinetics
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Pharmacokinetic studies were conducted in rats and dogs to assess the drug's absorption,

distribution, metabolism, and excretion (ADME) properties.

Species
Dose
(mg/kg)

Route
Cmax
(ng/mL)

Tmax (h)
AUC
(ng·h/mL)

Bioavaila
bility (%)

Rat 10 IV 2500 0.1 3200 -

30 PO 800 1.0 4500 47

Dog 5 IV 1800 0.1 2100 -

10 PO 550 2.0 3800 60

Experimental Protocols
RSK1 Enzymatic Assay
Objective: To determine the in vitro potency of Redta against recombinant human RSK1.

Methodology:

Recombinant human RSK1 (10 nM) was incubated with varying concentrations of Redta (0.1

nM to 100 µM) in assay buffer (50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01%

Brij-35) for 15 minutes at room temperature.

The kinase reaction was initiated by the addition of 10 µM ATP and 1 µM of a fluorescently

labeled peptide substrate.

The reaction was allowed to proceed for 60 minutes at room temperature and was then

stopped by the addition of 10 mM EDTA.

The amount of phosphorylated substrate was quantified using a fluorescence polarization

plate reader.

IC50 values were calculated by fitting the data to a four-parameter logistic equation.

Cell-based TGF-β Induced Collagen Expression Assay
Objective: To assess the functional activity of Redta in a cellular model of fibrosis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1230212/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-discovery-and-development-of-redta
https://www.benchchem.com/product/b1230212/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-discovery-and-development-of-redta
https://www.benchchem.com/product/b1230212/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-discovery-and-development-of-redta
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Human lung fibroblasts were seeded in 96-well plates and allowed to adhere overnight.

Cells were serum-starved for 24 hours and then pre-incubated with varying concentrations of

Redta (1 nM to 100 µM) for 1 hour.

Fibrosis was induced by the addition of 10 ng/mL of TGF-β.

After 48 hours of incubation, the supernatant was collected to measure secreted collagen

levels using a Sircol assay.

Cell viability was assessed in parallel using a resazurin-based assay to control for

cytotoxicity.

EC50 values were determined by normalizing the collagen expression data to the vehicle-

treated control and fitting to a sigmoidal dose-response curve.

Visualizations
Signaling Pathway of Redta's Mechanism of Action```dot
// Nodes ROS [label="Oxidative Stress\n(ROS)", fillcolor="#F1F3F4", fontcolor="#202124"];

TGFb [label="TGF-β", fillcolor="#F1F3F4", fontcolor="#202124"]; TGFbR [label="TGF-β

Receptor", fillcolor="#FBBC05", fontcolor="#202124"]; MAPKKK [label="MAPKKK",

fillcolor="#FBBC05", fontcolor="#202124"]; MAPKK [label="MAPKK", fillcolor="#FBBC05",

fontcolor="#202124"]; MAPK [label="MAPK", fillcolor="#FBBC05", fontcolor="#202124"]; RSK1

[label="RSK1", fillcolor="#EA4335", fontcolor="#FFFFFF"]; TranscriptionFactors

[label="Transcription Factors\n(e.g., Smad, AP-1)", fillcolor="#34A853", fontcolor="#FFFFFF"];

GeneExpression [label="Pro-fibrotic\nGene Expression", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Fibrosis [label="Fibrosis", fillcolor="#202124", fontcolor="#FFFFFF"];

Redta [label="Redta", shape=ellipse, fillcolor="#FFFFFF", style="filled,dashed",

fontcolor="#EA4335"];

// Edges ROS -> MAPKKK; TGFb -> TGFbR; TGFbR -> MAPKKK; MAPKKK -> MAPKK;

MAPKK -> MAPK; MAPK -> RSK1; RSK1 -> TranscriptionFactors; TranscriptionFactors ->
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GeneExpression; GeneExpression -> Fibrosis; Redta -> RSK1 [arrowhead=tee, style=dashed,

color="#EA4335"];

// Layout adjustments rankdir=TB; {rank=same; ROS; TGFb} }

Caption: High-throughput screening cascade for the identification of Redta.

Conclusion
The discovery and preclinical development of Redta have established it as a promising

therapeutic candidate for the treatment of fibrotic diseases. Its novel mechanism of action,

potent in vitro and in vivo activity, and favorable pharmacokinetic profile support its continued

clinical development. Phase I clinical trials have demonstrated a good safety and tolerability

profile, and Phase II studies are currently being planned to evaluate its efficacy in patients.

To cite this document: BenchChem. [An In-depth Technical Guide to the Discovery and
Development of Redta]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230212/docs#an-in-depth-technical-guide-to-the-
discovery-and-development-of-redta]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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